Cas no 2034518-45-9 (2-(4-ethoxyphenyl)-N-{5-(furan-2-yl)pyridin-3-ylmethyl}acetamide)

2-(4-Ethoxyphenyl)-N-{5-(furan-2-yl)pyridin-3-ylmethyl}acetamide is a synthetic organic compound featuring a hybrid structure combining phenyl, pyridine, and furan moieties. Its molecular design incorporates an acetamide linker, enhancing potential binding interactions in biological or chemical applications. The ethoxy group on the phenyl ring may influence solubility and electronic properties, while the furan-pyridine segment could contribute to π-stacking or coordination capabilities. This compound is of interest in medicinal chemistry and materials science due to its multifunctional scaffold, which may serve as a precursor for pharmacologically active agents or functional materials. Its structural complexity allows for further derivatization, making it a versatile intermediate in synthetic chemistry.
2-(4-ethoxyphenyl)-N-{5-(furan-2-yl)pyridin-3-ylmethyl}acetamide structure
2034518-45-9 structure
Product Name:2-(4-ethoxyphenyl)-N-{5-(furan-2-yl)pyridin-3-ylmethyl}acetamide
CAS No:2034518-45-9
MF:C20H20N2O3
MW:336.384405136108
CID:5950411
PubChem ID:119105439
Update Time:2025-06-23

2-(4-ethoxyphenyl)-N-{5-(furan-2-yl)pyridin-3-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(4-ethoxyphenyl)-N-{5-(furan-2-yl)pyridin-3-ylmethyl}acetamide
    • 2-(4-ethoxyphenyl)-N-{[5-(furan-2-yl)pyridin-3-yl]methyl}acetamide
    • 2034518-45-9
    • 2-(4-ethoxyphenyl)-N-[[5-(furan-2-yl)pyridin-3-yl]methyl]acetamide
    • AKOS026699148
    • 2-(4-ethoxyphenyl)-N-((5-(furan-2-yl)pyridin-3-yl)methyl)acetamide
    • F6561-1222
    • Inchi: 1S/C20H20N2O3/c1-2-24-18-7-5-15(6-8-18)11-20(23)22-13-16-10-17(14-21-12-16)19-4-3-9-25-19/h3-10,12,14H,2,11,13H2,1H3,(H,22,23)
    • InChI Key: HOUOOMVKNDIYRB-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(=CC=1)CC(NCC1C=NC=C(C2=CC=CO2)C=1)=O

Computed Properties

  • Exact Mass: 336.14739250g/mol
  • Monoisotopic Mass: 336.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 64.4Ų

2-(4-ethoxyphenyl)-N-{5-(furan-2-yl)pyridin-3-ylmethyl}acetamide Pricemore >>

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Additional information on 2-(4-ethoxyphenyl)-N-{5-(furan-2-yl)pyridin-3-ylmethyl}acetamide

Research Brief on 2-(4-ethoxyphenyl)-N-{5-(furan-2-yl)pyridin-3-ylmethyl}acetamide (CAS: 2034518-45-9)

The compound 2-(4-ethoxyphenyl)-N-{5-(furan-2-yl)pyridin-3-ylmethyl}acetamide (CAS: 2034518-45-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the compound's unique structural features, which include a furan-pyridine hybrid scaffold and an ethoxyphenyl acetamide moiety. These structural elements are believed to contribute to its selective binding affinity for specific biological targets, particularly in the context of inflammatory and neurodegenerative diseases. Computational docking studies suggest that the compound may interact with key enzymes involved in these pathways, such as cyclooxygenase-2 (COX-2) and glycogen synthase kinase-3β (GSK-3β).

In vitro experiments have demonstrated promising results regarding the compound's efficacy. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 2-(4-ethoxyphenyl)-N-{5-(furan-2-yl)pyridin-3-ylmethyl}acetamide exhibited significant inhibitory activity against COX-2, with an IC50 value of 0.8 μM. This activity was comparable to that of established COX-2 inhibitors, such as celecoxib, but with a potentially improved safety profile due to its selective binding mechanism.

Further investigations into the compound's pharmacokinetic properties have revealed favorable absorption and distribution characteristics. Animal studies indicate that the compound achieves adequate plasma concentrations following oral administration, with a half-life of approximately 6 hours. These findings suggest that it could be a viable candidate for further development as an oral therapeutic agent.

Despite these encouraging results, challenges remain. For example, the compound's metabolic stability in human liver microsomes has been identified as an area requiring optimization. Researchers are currently exploring structural modifications to enhance its metabolic resistance while retaining its biological activity. Additionally, the compound's potential off-target effects and long-term toxicity profiles are under investigation to ensure its suitability for clinical use.

In conclusion, 2-(4-ethoxyphenyl)-N-{5-(furan-2-yl)pyridin-3-ylmethyl}acetamide represents a promising lead compound in the search for novel therapeutics targeting inflammatory and neurodegenerative diseases. Ongoing research efforts are focused on addressing its limitations and advancing it through preclinical development. The compound's unique structural and pharmacological properties make it a compelling subject for future studies in the chemical biology and pharmaceutical fields.

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